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Compound of Interest

Compound Name: pyrocatechol

Cat. No.: B3422816 Get Quote

An In-depth Examination of its Chemical Identity, Hazards, and Safe Handling Protocols

Introduction
Pyrocatechol, also known as catechol or 1,2-dihydroxybenzene, is a benzenediol with the

chemical formula C₆H₄(OH)₂.[1] It presents as a colorless, crystalline solid that tends to

discolor upon exposure to air and light.[2][3] This organic compound is a crucial precursor in

the synthesis of various pesticides, flavors, and fragrances.[1][4] Given its widespread

application in research and development, a thorough understanding of its properties and

associated hazards is paramount for the safety of laboratory personnel and the integrity of

experimental outcomes. This guide provides a detailed overview of Pyrocatechol, focusing on

its Chemical Abstracts Service (CAS) number, comprehensive safety data, and best practices

for its handling and use in a research setting.

Chemical and Physical Properties
A foundational aspect of working with any chemical is understanding its fundamental

properties. Pyrocatechol is registered under CAS Number 120-80-9.[4][5] Its key physical and

chemical characteristics are summarized in the table below for quick reference.
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Property Value Source

Molecular Formula C₆H₆O₂ [4][6]

Molecular Weight 110.11 g/mol [2][4][5]

Appearance
White to faint beige crystalline

solid/powder
[2]

Melting Point 100-105 °C [2][5]

Boiling Point 245 °C [2]

Solubility in Water 430 g/L [5]

Vapor Pressure 13 hPa at 118 °C [5]

Density 1.37 g/cm³ at 20 °C [5]

Flash Point 127 °C (closed cup) [5]

Hazard Identification and Classification
Pyrocatechol is classified as a hazardous substance under the Globally Harmonized System

of Classification and Labelling of Chemicals (GHS).[3][7] It is crucial for researchers to be

intimately familiar with these classifications to implement appropriate safety measures.

GHS Hazard Statements:

H301 + H311: Toxic if swallowed or in contact with skin.[3][6][7]

H315: Causes skin irritation.[3][6][7]

H317: May cause an allergic skin reaction.[3]

H318: Causes serious eye damage.[3]

H319: Causes serious eye irritation.[6][7]

H332: Harmful if inhaled.[3]
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H341: Suspected of causing genetic defects.[3][6][7]

H350: May cause cancer.[6][7][8]

The associated GHS pictograms that must be displayed on all containers of pyrocatechol are:

Pictogram Hazard

Skull and Crossbones Acute Toxicity (fatal or toxic)

Health Hazard

Carcinogenicity, Mutagenicity, Reproductive

Toxicity, Respiratory Sensitizer, Target Organ

Toxicity, Aspiration Toxicity

Exclamation Mark

Irritant (skin and eye), Skin Sensitizer, Acute

Toxicity (harmful), Narcotic Effects, Respiratory

Tract Irritant

Toxicological Profile and Health Effects
The toxicity of pyrocatechol is a significant concern and warrants a detailed examination. The

primary routes of exposure are ingestion, dermal contact, and inhalation.[9]

Acute Toxicity:

Oral: Pyrocatechol is toxic if swallowed, with an LD50 of 300 mg/kg in rats.[5][6][10]

Ingestion can lead to symptoms such as nausea, vomiting, and spasms.[6]

Dermal: It is also toxic in contact with skin, with an LD50 of 600 mg/kg in rats and 800 mg/kg

in rabbits.[6][9][10] It is rapidly absorbed through the skin.[3]

Inhalation: Inhalation of dust may cause irritation of the respiratory system, coughing,

shortness of breath, headache, and in severe cases, pulmonary edema.[6][11]

Chronic Effects:

Carcinogenicity: Pyrocatechol is classified as a substance that may cause cancer (Carc.

1B).[6][7][8] The International Agency for Research on Cancer (IARC) has classified it as

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.cdhfinechemical.com/images/product/msds/37_1362842568_Pyrocatechol-CASNO-120-80-9-MSDS.pdf
https://www.carlroth.com/medias/SDB-4249-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNDkwOTN8YXBwbGljYXRpb24vcGRmfGFETTNMMmhrWkM4NU1qTXpORE15TXpFek9EZzJMMU5FUWw4ME1qUTVYMGxGWDBWT0xuQmtaZ3w0ZDA2MGQwYTk3MTVkZmUyZGUxNjdlNGNjZTk5YmM2OGY2Mzk1NDNlN2M3M2ZiMTllZmU4ZjExYTc1MzJmODQz
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Pyrocatechol_1374_4.0.pdf
https://www.carlroth.com/medias/SDB-4249-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNDkwOTN8YXBwbGljYXRpb24vcGRmfGFETTNMMmhrWkM4NU1qTXpORE15TXpFek9EZzJMMU5FUWw4ME1qUTVYMGxGWDBWT0xuQmtaZ3w0ZDA2MGQwYTk3MTVkZmUyZGUxNjdlNGNjZTk5YmM2OGY2Mzk1NDNlN2M3M2ZiMTllZmU4ZjExYTc1MzJmODQz
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Pyrocatechol_1374_4.0.pdf
https://www.merckmillipore.com/ID/id/product/Pyrocatechol,MDA_CHEM-822261
https://www.benchchem.com/product/b3422816?utm_src=pdf-body
https://www.benchchem.com/product/b3422816?utm_src=pdf-body
https://www.oxfordlabfinechem.com/msds/(C-02405)%20PYROCATECHOL%20%20(For%20Synthesis)%20(O-Dihydroxybenzene).pdf
https://www.benchchem.com/product/b3422816?utm_src=pdf-body
https://www.sigmaaldrich.com/TW/zh/product/mm/822261
https://www.carlroth.com/medias/SDB-4249-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNDkwOTN8YXBwbGljYXRpb24vcGRmfGFETTNMMmhrWkM4NU1qTXpORE15TXpFek9EZzJMMU5FUWw4ME1qUTVYMGxGWDBWT0xuQmtaZ3w0ZDA2MGQwYTk3MTVkZmUyZGUxNjdlNGNjZTk5YmM2OGY2Mzk1NDNlN2M3M2ZiMTllZmU4ZjExYTc1MzJmODQz
https://www.fishersci.com/store/msds?partNumber=P370500&productDescription=PYROCATECHOL+CERTIFIED+500G&vendorId=VN00033897&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-4249-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNDkwOTN8YXBwbGljYXRpb24vcGRmfGFETTNMMmhrWkM4NU1qTXpORE15TXpFek9EZzJMMU5FUWw4ME1qUTVYMGxGWDBWT0xuQmtaZ3w0ZDA2MGQwYTk3MTVkZmUyZGUxNjdlNGNjZTk5YmM2OGY2Mzk1NDNlN2M3M2ZiMTllZmU4ZjExYTc1MzJmODQz
https://www.carlroth.com/medias/SDB-4249-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNDkwOTN8YXBwbGljYXRpb24vcGRmfGFETTNMMmhrWkM4NU1qTXpORE15TXpFek9EZzJMMU5FUWw4ME1qUTVYMGxGWDBWT0xuQmtaZ3w0ZDA2MGQwYTk3MTVkZmUyZGUxNjdlNGNjZTk5YmM2OGY2Mzk1NDNlN2M3M2ZiMTllZmU4ZjExYTc1MzJmODQz
https://www.oxfordlabfinechem.com/msds/(C-02405)%20PYROCATECHOL%20%20(For%20Synthesis)%20(O-Dihydroxybenzene).pdf
https://www.fishersci.com/store/msds?partNumber=P370500&productDescription=PYROCATECHOL+CERTIFIED+500G&vendorId=VN00033897&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_1362842568_Pyrocatechol-CASNO-120-80-9-MSDS.pdf
https://www.carlroth.com/medias/SDB-4249-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNDkwOTN8YXBwbGljYXRpb24vcGRmfGFETTNMMmhrWkM4NU1qTXpORE15TXpFek9EZzJMMU5FUWw4ME1qUTVYMGxGWDBWT0xuQmtaZ3w0ZDA2MGQwYTk3MTVkZmUyZGUxNjdlNGNjZTk5YmM2OGY2Mzk1NDNlN2M3M2ZiMTllZmU4ZjExYTc1MzJmODQz
https://media.laballey.com/docbuilder/pyrocatechol-violet-safety-data-sheet-6716caf0452c1.pdf
https://www.benchchem.com/product/b3422816?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-4249-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNDkwOTN8YXBwbGljYXRpb24vcGRmfGFETTNMMmhrWkM4NU1qTXpORE15TXpFek9EZzJMMU5FUWw4ME1qUTVYMGxGWDBWT0xuQmtaZ3w0ZDA2MGQwYTk3MTVkZmUyZGUxNjdlNGNjZTk5YmM2OGY2Mzk1NDNlN2M3M2ZiMTllZmU4ZjExYTc1MzJmODQz
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Pyrocatechol_1374_4.0.pdf
https://www.merckmillipore.com/ID/id/product/Pyrocatechol,MDA_CHEM-822261
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3422816?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Group 2B, possibly carcinogenic to humans.[12]

Mutagenicity: It is suspected of causing genetic defects (Muta. 2).[3][6][7]

Skin Sensitization: Repeated skin exposure can lead to eczematous dermatitis and allergic

skin reactions.[3][12]

Experimental Protocols for Safe Handling and
Storage
Adherence to strict protocols is non-negotiable when working with pyrocatechol to mitigate the

risks of exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense.

Eye and Face Protection: Wear chemical safety goggles or a face shield that meets

appropriate government standards such as NIOSH (US) or EN 166 (EU).[3]

Hand Protection: Wear suitable chemical-resistant gloves (e.g., nitrile rubber, butyl rubber)

tested according to EN 374.[6][7] Gloves must be inspected before use and disposed of

properly after handling.[3]

Body Protection: A lab coat or a chemical-resistant apron is required. For scenarios with a

high risk of splashing, a full chemical suit should be considered.[3][9]

Respiratory Protection: If engineering controls are insufficient to maintain airborne

concentrations below exposure limits, a NIOSH-approved respirator is necessary.[9]

Engineering Controls
Ventilation: All work with pyrocatechol should be conducted in a well-ventilated area,

preferably within a chemical fume hood.[9] Local exhaust ventilation is crucial to control

airborne dust levels.[9]

Eyewash Stations and Safety Showers: Facilities must be equipped with readily accessible

eyewash stations and safety showers.
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Handling and Storage Procedures
Handling:

Read and understand the Safety Data Sheet (SDS) thoroughly before use.[7]

Avoid all contact with skin, eyes, and clothing.[3]

Do not breathe dust.[9] Minimize dust generation and accumulation.

Use appropriate tools to handle the solid material, avoiding direct contact.

Wash hands thoroughly with soap and water after handling and before breaks.[7]

Storage:

Store in a cool, dry, and well-ventilated area.[7]

Keep containers tightly closed when not in use.[6]

Store locked up, in an area designated for toxic and corrosive substances.[7][9]

Protect from light and air, as the material can discolor and degrade.[3][6]

Store away from incompatible materials such as strong oxidizing agents, strong bases, and

strong acids.[7]

Emergency Procedures and First Aid
In the event of an accidental exposure, immediate and appropriate action is critical.

First-Aid Measures
Inhalation: Move the affected person to fresh air immediately.[6][7] If breathing is difficult or

has stopped, provide artificial respiration. Seek immediate medical attention.[3][7]

Skin Contact: Immediately remove all contaminated clothing.[6] Wash the affected area with

plenty of soap and water for at least 15-30 minutes.[7][9] Seek immediate medical attention.

[9]
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Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open.[6][7][9] Remove contact lenses if present and easy to do.[7] Seek

immediate medical attention.[9]

Ingestion: Do NOT induce vomiting.[11] Rinse the mouth with water.[6] If the person is

conscious, give them 10-20 crushed tablets of activated carbon mixed with water.[7] Call a

poison control center or seek immediate medical attention.[3]

Accidental Release Measures
Evacuate Personnel: Evacuate non-essential personnel from the spill area.[3]

Ventilate the Area: Ensure adequate ventilation.

Personal Protection: Wear appropriate PPE, including respiratory protection, before

attempting to clean up the spill.[3]

Containment and Cleanup:

For small spills, use appropriate tools to carefully place the spilled solid into a designated

waste container.[9]

Avoid generating dust during cleanup.[3]

For large spills, dike the area to prevent spreading.[9] Use a water spray to reduce vapors

if necessary.[9]

Disposal: Dispose of the collected material in accordance with local, state, and federal

regulations.[7]
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Caption: Emergency workflow for a pyrocatechol spill.
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Pyrocatechol is an invaluable chemical in various research and development fields. However,

its significant toxicological properties necessitate a culture of safety and strict adherence to

established protocols. By understanding its hazards, implementing robust engineering controls,

consistently using appropriate personal protective equipment, and being prepared for

emergencies, researchers can handle pyrocatechol safely and effectively. This guide serves

as a comprehensive resource to support those goals, fostering a safer and more productive

research environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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